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Compound of Interest

Compound Name: Rifaximin

Cat. No.: B1679331 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

active pharmaceutical ingredients like Rifaximin is paramount. This guide provides

comprehensive, step-by-step procedures for personal protective equipment (PPE), handling,

storage, and disposal of Rifaximin in a laboratory setting.

Hazard Identification and Occupational Exposure
Rifaximin may cause irritation to the skin, eyes, and respiratory tract.[1] While comprehensive

toxicological properties have not been fully investigated, it is prudent to handle it as a

hazardous material.[1][2]

Occupational Exposure Limits:

Currently, there are no established occupational exposure limit values for Rifaximin, such as

the OSHA PEL, NIOSH REL, or ACGIH TLV.[1][2][3][4][5] Therefore, it is crucial to minimize

exposure through engineering controls and appropriate personal protective equipment.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the necessary level of PPE for the

specific procedures being performed. The following table summarizes the recommended PPE

for handling Rifaximin powder.[3][4][6][7]
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Protection Type Recommended Equipment
Standards and

Specifications

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.[3][4][6][7]

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.[3][4][6][7]

Skin Protection

Chemical-impermeable gloves

(e.g., nitrile).[6][7] Fire/flame

resistant and impervious

clothing should be worn.[6][7]

Gloves must be inspected prior

to use and proper removal

technique should be followed.

[3][7]

Respiratory Protection

A full-face particle respirator is

recommended if a risk

assessment shows it is

necessary, particularly where

dust formation is possible.[3][6]

[7]

Use a full-face particle

respirator type N100 (US) or

type P3 (EN 143).[3] For

nuisance levels of dust, a type

N95 (US) or type P1 (EN 143)

dust mask may be sufficient.[1]

Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of Rifaximin
and ensuring the safety of laboratory personnel.

Safe Handling Procedures:

Ventilation: Handle Rifaximin in a well-ventilated area, preferably in a chemical fume hood

to avoid dust formation and inhalation.[4][6][7]

Avoid Contact: Take precautions to avoid contact with skin and eyes.[4][6][7] Do not breathe

dust, fumes, gas, or vapors.[4][6][7]

Tools: Use non-sparking tools to prevent fire caused by electrostatic discharge.[6][7]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

breaks.[4][5] Do not eat, drink, or smoke in the handling area.[4]

Storage Conditions:
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Store in a tightly closed container.[3][6][7]

Keep in a dry, cool, and well-ventilated place.[6][7]

Recommended storage temperature is between 15 and 30 degrees Celsius (59 and 86

degrees Fahrenheit).[8] Some sources may recommend long-term storage at 2-8°C.[3][4]

Keep away from incompatible materials and sources of ignition.[4][7]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

Emergency Situation First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][4] Seek medical

attention.[3]

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[3] Remove contaminated

clothing.[2] Seek medical attention if irritation

persists.[2]

Inhalation

Move the person to fresh air.[3][4] If not

breathing, give artificial respiration.[3] Seek

medical attention.[3]

Ingestion

Do NOT induce vomiting.[4] Rinse mouth with

water.[7] Never give anything by mouth to an

unconscious person.[3][4][7] Seek immediate

medical attention.[4]

Fire

Use dry chemical, carbon dioxide, water spray,

or alcohol-resistant foam to extinguish.[3][6][7]

Wear a self-contained breathing apparatus and

full protective gear.[3][4][6][7]
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Spill Response Workflow
A clear and logical workflow is essential for responding to a Rifaximin spill safely and

effectively.
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Click to download full resolution via product page

Rifaximin Spill Response Workflow
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Disposal Plan
Proper disposal of Rifaximin and contaminated materials is essential to prevent environmental

contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

Collection: Collect waste Rifaximin and any contaminated materials (e.g., gloves, absorbent

pads, paper towels) in a designated, sealed, and properly labeled hazardous waste

container.[7][9] Do not crush tablets or capsules.[9]

Inactivation (if applicable): For trace amounts on surfaces, decontamination may be

necessary. The specific method should be determined in consultation with safety data sheets

and institutional guidelines.

Storage of Waste: Store the sealed waste container in a secure, designated hazardous

waste accumulation area, away from incompatible materials.

Disposal: Dispose of the hazardous waste through a licensed and approved waste disposal

contractor.[7] All disposal activities must be in accordance with local, state, and federal

regulations.[7] Do not dispose of Rifaximin down the drain or in the regular trash unless

specifically instructed by your institution's environmental health and safety department.[7][10]

For unused or expired medication in a clinical or household setting, medication take-back

programs are the preferred method of disposal.[8][10][11] If such programs are not available,

mix the medication with an undesirable substance like coffee grounds or cat litter, place it in a

sealed bag, and dispose of it in the household trash.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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